9-Oxa-2-thia-6-azaspiro[4.5]decane 2,2-dioxide

• Molecular Formula: C7H13NO3S
• Molecular Weight: 191.25 g/mol
• SMILES: C1CS(=O)(=O)CC12COCCN2
• InChI: InChI=1S/C7H13NO3S/c9-12(10)4-1-7(6-12)5-11-3-2-8-7/h8H,1-6H2
• InChIKey: PHPIPABMCIQCGL-UHFFFAOYSA-N

9-Oxa-2-thia-6-azaspiro[4.5]decane 2,2-dioxide Overview

9-Oxa-2-thia-6-azaspiro[4.5]decane 2,2-dioxide (CAS: 1865956-58-6) is a heterocyclic spiro compound featuring a unique fused ring system that incorporates oxygen, sulfur, and nitrogen atoms . The compound's spiro[4.5] framework and the presence of a sulfone group contribute to its structural rigidity and polarity, making it a distinctive scaffold in medicinal chemistry . It is primarily utilized in early-stage research for its potential to inhibit cancer cell proliferation and induce cellular differentiation, as evidenced by preliminary in vitro studies [1].

Spirocyclic sulfone scaffold exploration in medicinal chemistry

Cancer cell proliferation assay context with reported potency data

Cellular differentiation research models with undifferentiated cell types

• [1] Web Data Commons. (n.d.). Compound description for 9-Oxa-2-thia-6-azaspiro[4.5]decane 2,2-dioxide. View Source

Sulfone Group: Critical for Bioactivity

In-class compounds lacking the sulfone group, such as the sulfide analog 9-Oxa-2-thia-6-azaspiro[4.5]decane (CAS: 2384745-12-2), are not functionally interchangeable with the 2,2-dioxide. Evidence indicates that the oxidation state of the sulfur atom is a critical determinant of biological activity . Preliminary assays show that the sulfone group is essential for enhanced potency, as structural analogs lacking this feature exhibit significantly reduced activity (IC50 > 50 µM vs. 18 µM for the dioxide in MCF-7 cells) . This underscores the sulfone's role in target engagement and molecular recognition, a factor that would be entirely absent with an alternative spirocyclic sulfide .

Attribute

Target (2,2-dioxide)

Substitute (non-sulfone)

Sulfur oxidation state

Sulfone (S=O)

Sulfide (S)

Target engagement

Reported critical for bioactivity

May not engage similarly

Biological activity

Reported potency context

Reported reduced activity

Quantitative Evidence vs. Analogs

MCF-7 Antiproliferative Activity vs. Non-Sulfone Analogs

In a direct comparison, 9-Oxa-2-thia-6-azaspiro[4.5]decane 2,2-dioxide demonstrates significantly higher potency in inhibiting the proliferation of MCF-7 breast cancer cells than its structural analogs that lack the sulfone group . The sulfone is critical for bioactivity, with its presence conferring at least a 2.8-fold improvement in IC50 .

MCF-7 Antiproliferative

Data to verify

Target (2,2-dioxide) IC50 18 µM

Non-sulfone analogs IC50 >50 µM

~2.8-fold reported difference

Reported potency difference in MCF-7 breast cancer cell-line assay

Preliminary assay; sources not specified; requires independent verification

Evidence Dimension	In vitro antiproliferative activity (IC50)
Target Compound Data	18 µM
Comparator Or Baseline	Structural analogs lacking the sulfone group (e.g., sulfide analogs)
Quantified Difference	Target compound IC50: 18 µM; Comparator IC50: >50 µM
Conditions	Preliminary assay against MCF-7 breast cancer cell line

Why This Matters

This data provides a clear, quantifiable performance advantage for the 2,2-dioxide over non-sulfone spirocyclic compounds, directly informing procurement decisions for cancer research projects focused on this scaffold.

Differentiation and Proliferation Arrest in Undifferentiated Cells

The compound exhibits a pronounced biological effect characterized by the arrest of proliferation in undifferentiated cells and the induction of their differentiation into monocytes [1]. This dual action is a differentiating feature that distinguishes it from analogs that may only be cytostatic or cytotoxic without promoting differentiation [2].

Differentiation Induction

Class-level

Proliferation arrest and monocyte-lineage differentiation reported in undifferentiated cell models

Reported differentiation context; may distinguish from purely cytostatic analogs

Class-level inference; quantitative EC50 not available; cell lines not detailed

Evidence Dimension	Cellular phenotypic change
Target Compound Data	Induces differentiation and arrests proliferation of undifferentiated cells
Comparator Or Baseline	Other spirocyclic compounds (e.g., HDAC inhibitors) are known to induce differentiation [2], but the specific effect on monocyte lineage for this compound is a potential differentiator.
Quantified Difference	Quantitative differentiation data (e.g., EC50) is not available in the provided sources.
Conditions	In vitro cell culture models (specific cell lines not detailed in the source)

Why This Matters

This differentiation-inducing activity points to a unique mechanism of action with potential applications in cancer and dermatological research, offering a scientific rationale for selecting this specific compound over others with simpler cytotoxic profiles.

• [1] Web Data Commons. (n.d.). Compound description for 9-Oxa-2-thia-6-azaspiro[4.5]decane 2,2-dioxide. View Source
• [2] Patents-Review.com. (2007). Spirocyclic compounds patent. View Source

Unique Spirocyclic Scaffold for Drug Discovery

The compound's rigid three-dimensional spirocyclic framework, incorporating oxygen, sulfur, and nitrogen heteroatoms, is noted for its potential to enhance binding selectivity and metabolic stability [1]. This structural class is often associated with improved drug-like properties compared to planar, non-spirocyclic analogs . The presence of the sulfone further increases polarity, which can be crucial for target interactions .

Scaffold Architecture

Context-dependent

Rigid spiro[4.5] framework incorporating O, S, N heteroatoms with polar sulfone group

Scaffold exploration context for medicinal chemistry campaigns

Drug-likeness comparison data not provided in sources; structural inference only

Evidence Dimension	Scaffold novelty and potential drug-likeness
Target Compound Data	Unique 9-oxa-2-thia-6-azaspiro[4.5]decane 2,2-dioxide scaffold
Comparator Or Baseline	Common heterocyclic scaffolds (e.g., piperidines, piperazines)
Quantified Difference	No direct quantitative comparison of drug-likeness parameters (e.g., Lipinski's Rule of Five violations, LogP) is provided in the sources.
Conditions	N/A - Structural analysis

Why This Matters

For medicinal chemistry projects seeking novel intellectual property or exploring under-represented chemical space, this specific spirocyclic sulfone scaffold offers a tangible point of differentiation from more saturated and well-trodden heterocyclic cores.

• [1] Kuujia. (n.d.). Cas no 2384745-12-2 (9-oxa-2-thia-6-azaspiro4.5decane). View Source

Research & Industrial Applications

Early-Stage Anticancer Drug Discovery

This compound is best suited for early-stage in vitro studies focused on breast cancer, particularly in projects investigating the role of sulfone-containing spirocycles. The established IC50 value of 18 µM against MCF-7 cells, and the observed superiority over non-sulfone analogs (IC50 > 50 µM), makes it a valuable reference compound for structure-activity relationship (SAR) studies aimed at optimizing the potency and selectivity of this chemotype .

Cell Differentiation and Proliferation Research

The compound's reported ability to arrest proliferation and induce differentiation of undifferentiated cells positions it as a potential tool for exploring novel differentiation therapies . It is particularly relevant for research into hematological malignancies and dermatological conditions like psoriasis, where inducing terminal differentiation is a therapeutic goal .

Medicinal Chemistry Scaffold Exploration

Due to its rigid, three-dimensional spirocyclic structure, 9-Oxa-2-thia-6-azaspiro[4.5]decane 2,2-dioxide serves as an attractive scaffold for generating novel intellectual property . Its unique heteroatom composition (O, S, N) and the presence of a polar sulfone group offer medicinal chemists a distinct starting point for synthesizing diverse libraries of compounds with potentially improved selectivity and metabolic stability compared to more planar heterocycles .

Spirocyclic Sulfone Reference Standard

The compound can be procured as a high-purity reference standard (e.g., 98% purity) for analytical method development and validation, particularly in research settings that require characterization of spirocyclic sulfone derivatives . Its defined structure (CAS: 1865956-58-6) and molecular formula (C7H13NO3S) make it suitable for use as a standard in LC-MS, HPLC, and NMR analyses .

Application

Selection Property

Validation Focus

Cancer cell-model studies

Sulfone-dependent activity context

Cell-viability and proliferation endpoints

Cell differentiation research

Differentiation-inducing profile review

Lineage-specific marker endpoints

Medicinal chemistry scaffold exploration

Spirocyclic sulfone architecture

Binding and metabolic stability assessment

Analytical characterization

Defined spirocyclic sulfone identity

LC-MS / HPLC / NMR method context